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Compound of Interest

Compound Name: Ammonium rhodanide

Cat. No.: B8810867

Ammonium Rhodanide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
ammonium rhodanide, more commonly known as ammonium thiocyanate (NH4aSCN). This
document includes key quantitative data, detailed experimental protocols for property
determination, and visual representations of its synthesis and analytical applications.

Physical Properties

Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is known for its high
solubility in water, a process that is notably endothermic, causing a significant decrease in
temperature upon dissolution.[1][2]

Table 1: Quantitative Physical Properties of Ammonium Thiocyanate
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Property Value Reference(s)
Molecular Formula NH4SCN [3]
Molecular Weight 76.12 g/mol [4]

Colorless, glossy monoclinic or
Appearance [1][5]
columnar crystals

] ] Approximately 149.6 °C
Melting Point [1][5]
(decomposes at 170 °C)

Density 1.306 g/cm3 [1]
Solubility in Water 1600 g/L at 20 °C [3]
pH (5% aqueous solution) 40-6.0 [3]

Chemical Properties

Ammonium thiocyanate exhibits a range of chemical behaviors, making it a versatile reagent in
various chemical applications.

e Thermal Decomposition: Upon heating, ammonium thiocyanate isomerizes to form thiourea.
[6] At higher temperatures (around 170 °C), it decomposes into ammonia and other products.

[1]

» Hygroscopicity: The compound readily absorbs moisture from the air and should be stored in
a sealed container.[1]

» Reaction with Iron(lll) lons: In the presence of ferric (Fe3*) ions, ammonium thiocyanate
forms a blood-red colored complex, ferric thiocyanate. This reaction is highly sensitive and is
a classical qualitative test for the presence of Fe3* ions.[1] It does not react with ferrous
(Fe?*) salts.[1]

 Acidity: An aqueous solution of ammonium thiocyanate is weakly acidic.[1]

e Synthesis: A common industrial method for the synthesis of ammonium thiocyanate involves
the reaction of carbon disulfide with aqueous ammonia. This reaction proceeds through an
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ammonium dithiocarbamate intermediate, which then decomposes upon heating to yield
ammonium thiocyanate and hydrogen sulfide.[6]

Experimental Protocols

Assay of Ammonium Thiocyanate (Argentometric
Titration)

This method determines the purity of ammonium thiocyanate by titration with a standardized
solution of silver nitrate.

Principle: Thiocyanate ions react with silver ions in a 1:1 stoichiometric ratio to form a
precipitate of silver thiocyanate. The endpoint of the titration is detected using a ferric
ammonium sulfate indicator, which forms a red-colored complex with the first excess of
thiocyanate ions.

Procedure:

o Accurately weigh approximately 0.3 g of ammonium thiocyanate and dissolve it in 50 mL of
water.

e Add 2 mL of nitric acid to the solution.

e Add 2 mL of ferric ammonium sulfate solution as an indicator.

« Titrate the solution with a standardized 0.1 M silver nitrate solution.

e The endpoint is reached upon the first appearance of a persistent red-brown color.

e The percentage of ammonium thiocyanate can be calculated from the volume of silver nitrate
solution used. Each mL of 0.1 M silver nitrate is equivalent to 0.007612 g of NH4aSCN.[7]

Determination of Melting Point (Capillary Method)

This standard method is used to determine the melting point of a crystalline solid.

Principle: A small, finely powdered sample of the substance is heated in a capillary tube at a
controlled rate. The temperature at which the substance is observed to melt is recorded as the
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melting point. Pure crystalline substances have a sharp melting point, while impurities will
typically broaden the melting range and lower the melting point.[6]

Procedure:

Ensure the ammonium thiocyanate sample is finely powdered and completely dry.
e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube in a melting point apparatus.

e Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

e Record the temperature at which the first liquid appears and the temperature at which the
last solid particle melts. This range is the melting point of the sample.[5][8]

Determination of Solubility (Shake-Flask Method)

This is a widely used method for determining the equilibrium solubility of a solid in a solvent.

Principle: An excess amount of the solid solute is agitated in a solvent for a prolonged period
until equilibrium is reached. The concentration of the dissolved solute in the saturated solution
is then determined analytically.

Procedure:

Add an excess amount of ammonium thiocyanate to a known volume of deionized water in a
flask with a stopper.

» Seal the flask and place it in a constant temperature bath (e.g., 20 °C).

o Agitate the flask for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant liquid, ensuring no solid particles are
included. Filtration may be necessary.
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o Determine the concentration of ammonium thiocyanate in the sample using a suitable
analytical method, such as titration or spectrophotometry.

Mandatory Visualizations
Synthesis of Ammonium Thiocyanate

The following diagram illustrates the two-step reaction for the synthesis of ammonium
thiocyanate from carbon disulfide and ammonia.

Carbon Disulfide (CS2) Reaction Heating Ammonium Thiocyanate (NHsSCN)
| - | -
>
Ammonium Dithiocarbamate
(NH2C(=S)SNHa)
.

.

Aqueous Ammonia (2 NHs) Hydrogen Sulfide (HzS)

Click to download full resolution via product page

Synthesis of Ammonium Thiocyanate from Carbon Disulfide and Ammonia.

Qualitative Analysis of Ferric lons

This diagram outlines the experimental workflow for the qualitative detection of ferric (Fe3+)

ions using ammonium thiocyanate.
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Add 1 mL of test solution to a test tube

:

Acidify with a few drops of dilute nitric acid

:

Add 1-2 drops of
Ammonium Thiocyanate solution

Observe color change

Negative

Blood-red color indicates No significant color change indicates
the presence of Fe3* ions the absence of Fe3* ions

Click to download full resolution via product page

Workflow for the Qualitative Detection of Ferric (Fe3*) lons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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